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Compound of Interest

Compound Name: Isopersin

Cat. No.: B15562188 Get Quote

Isopersin: A Technical Overview
For correspondence: This document is intended for researchers, scientists, and drug

development professionals.

Abstract
Isopersin is a natural product isolated from avocado idioblast oil cells. This document provides

a concise summary of its known chemical properties and limited biological activity based on

available scientific literature. While the initial discovery and characterization of Isopersin were

documented, subsequent in-depth studies on its mechanism of action and potential therapeutic

applications are not extensively reported. This guide consolidates the available data, including

its CAS number, molecular formula, and the findings from its primary biological assessment.

Chemical and Physical Properties
Isopersin is chemically identified as (12Z,15Z)-1-hydroxy-4-oxo-heneicosa-12,15-dien-2-yl

acetate.[1][2][3] It is an isomer of persin, another compound found in avocados.[1][2] Isopersin
is noted to be unstable, readily isomerizing to persin. Both Isopersin and persin are acid-labile

and can rearrange into an alkylfuran in the presence of acid.
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Property Value Source

CAS Number 219948-37-5

Molecular Formula C23H40O4

Molecular Weight 380.57 g/mol

IUPAC Name

(R,12Z,15Z)-1-hydroxy-4-

oxohenicosa-12,15-dien-2-yl

acetate

Appearance Not specified in literature

Solubility Not specified in literature

Biological Activity
The biological activity of Isopersin has been primarily investigated in the context of its effects

on insects. A study by Rodriguez-Saona et al. (1998) is the main source of the available

information.

Insecticidal Activity
In an artificial diet bioassay, Isopersin was tested for its effects on the early-instar beet

armyworm (Spodoptera exigua). The study found that at a concentration of 500 µg/g of diet,

Isopersin exhibited no significant effects on either larval survivorship or growth. This is in

contrast to its isomer, persin, which was shown to reduce larval growth at the same

concentration.

Organism Concentration Observed Effects Source

Spodoptera exigua

(beet armyworm)

larvae

500 µg/g in artificial

diet

No significant effect

on larval survivorship

or growth.

Mechanism of Action and Signaling Pathways
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As of the current date, there is no available scientific literature detailing the mechanism of

action or any specific signaling pathways affected by Isopersin. Further research is required to

elucidate its molecular targets and biological functions.

Experimental Protocols
Detailed, step-by-step experimental protocols for the isolation and analysis of Isopersin are

not fully described in the available literature. However, the original study outlines the general

methodology used.

Isolation of Isopersin
The following is a high-level workflow for the isolation of Isopersin from avocado idioblast oil

cells, as inferred from the original publication.
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A high-level workflow for the isolation of Isopersin.
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Structural Identification
The identification of Isopersin was carried out using a combination of the following techniques:

Thin-Layer Chromatography (TLC): Used for initial separation and assessment of polarity.

Acetylation: Performed with acetic anhydride and pyridine to suggest the presence of

hydroxyl groups.

Hydrolysis with aqueous base: Indicated the presence of an ester functionality.

NaBH4 reduction: Suggested the presence of a ketone or aldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D proton and 1H-1H COSY NMR

spectra in C6D6 were used for the final structure determination.

Conclusion
Isopersin is a structurally characterized compound from avocados with limited documented

biological activity. The lack of follow-up research since its initial discovery in 1998 means that

its pharmacological potential remains largely unexplored. For researchers and drug

development professionals, Isopersin represents a lead compound with a known structure but

an unknown mechanism of action, warranting further investigation to determine any potential

therapeutic applications. The instability of the molecule and its isomerization to the more active

persin are critical factors to consider in any future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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